2-(4-Formylphenoxy)ethyl 4-methylbenzenesulfonate

• Molecular Formula: C16H16O5S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 2-(4-formylphenoxy)ethyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H16O5S/c1-13-2-8-16(9-3-13)22(18,19)21-11-10-20-15-6-4-14(12-17)5-7-15/h2-9,12H,10-11H2,1H3
• InChI Key: UWKGVCOHDLGCTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCOC2=CC=C(C=C2)C=O

Description

2-(4-Formylphenoxy)ethyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At RT, 12.6 ml (90.3 mmol) of triethylamine and a solution of 13.77 g (72.2 mmol) of toluene-4-sulphonyl chloride in 200 ml of dichloromethane are successively added dropwise with stirring to a solution of 10.0 g (60.2 mmol) of 4-(2-hydroxyethoxy)benzaldehyde in 300 ml of dichloromethane. The reaction mixture is stirred at RT for 12 h. After addition of 0.15 g (1.2 mmol) of 4-N,N-dimethylaminopyridine, the mixture is stirred at RT for another 4 h. 250 ml of saturated aqueous sodium bicarbonate solution are then added, and the mixture is extracted three times with in each case 100 ml of dichloromethane. The combined organic phases are dried over sodium sulphate. After removal of the solvent on a rotary evaporator, the crude product is purified chromatographically on silica gel 60 (mobile phase gradient cyclohexane→ethyl acetate).